4-fluoro-N-({1-[(2-methyl-1H-indol-3-yl)methyl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-[(2-methyl-1H-indol-3-yl)methyl]piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C23H26FN3O/c1-16-21(20-6-2-3-7-22(20)26-16)15-27-12-4-5-17(14-27)13-25-23(28)18-8-10-19(24)11-9-18/h2-3,6-11,17,26H,4-5,12-15H2,1H3,(H,25,28)
• InChI Key: DQZYTKMEEFDMDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CN3CCCC(C3)CNC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H26FN3O
• Molecular Weight: 379.5 g/mol

Description

Indole-containing small molecules have been reported to have diverse pharmacological activities. The aromatic heterocyclic scaffold, which resembles various protein structures, has received attention from organic and medicinal chemists.

Molecular Structure Analysis

The molecular structure of indole derivatives can vary widely. For example, the compound “N-(4-fluoro-2-methoxy-5-nitrophenyl)-4-(1-methyl-1H-indol-3-yl)pyrimidin-2-amine” has a molecular formula of C20H16FN5O3.

Chemical Reactions Analysis

Indole derivatives can undergo a variety of chemical reactions. For instance, a one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives can vary widely. For example, the compound “N-(4-fluoro-2-methoxy-5-nitrophenyl)-4-(1-methyl-1H-indol-3-yl)pyrimidin-2-amine” has a molecular weight of 393.4 g/mol.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on the specific compound. Some indole-based compounds have potential inhibitory activities against distinct anti-tubercular targets, including the inhibition of cell wall synthesis, replication, transcription, and translation.

Safety and Hazards

The safety and hazards of indole derivatives can vary depending on the specific compound. For example, the compound “(2-Methyl-1H-indol-3-yl)acetic acid” is harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

Indole derivatives are being extensively explored as potential anti-tubercular agents or drugs. For example, the indole scaffold containing the novel non-covalent DprE1 inhibitor 1,4-azaindole is currently in clinical trials to treat Mycobacterium tuberculosis.